Cas no 245328-53-4 (Benzoic acid, 2-[(2E)-1-oxo-3-phenyl-2-propenyl]-)

• Product Name: Benzoic acid, 2-[(2E)-1-oxo-3-phenyl-2-propenyl]-
• CAS No: 245328-53-4
• MF: C₁₆H₁₂O₃
• MW: 252.264684677124
• CID: 1417704
• Update Time: 2024-11-08

Benzoic acid, 2-[(2E)-1-oxo-3-phenyl-2-propenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[(2E)-1-oxo-3-phenyl-2-propenyl]-
• 2-cinnamoylbenzoic acid
• Benzoic acid, 2-[(2E)-1-oxo-3-phenyl-2-propen-1-yl]-
• 1-ortho-carboxyphenyl-3-phenylprop-2-enone

• Inchi： 1S/C16H12O3/c17-15(11-10-12-6-2-1-3-7-12)13-8-4-5-9-14(13)16(18)19/h1-11H,(H,18,19)/b11-10+
• InChI Key： XHISZGCLMMMERP-ZHACJKMWSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1C(=O)/C=C/C1=CC=CC=C1

Computed Properties

• Exact Mass: 252.07866

Experimental Properties

• Density: 1.246±0.06 g/cm3(Predicted)
• Melting Point: 155 °C(Solv: methanol (67-56-1))
• Boiling Point: 193-200 °C(Press: 1.5 Torr)
• PSA: 54.37
• pka: 3.35±0.36(Predicted)